Cas no 1462360-17-3 ((4aS,7aS)-hexahydro-2H-[1,4]dioxino[2,3-c]pyrrole)

(4aS,7aS)-Hexahydro-2H-[1,4]dioxino[2,3-c]pyrrole is a bicyclic heterocyclic compound featuring a fused dioxane-pyrrolidine structure. Its rigid, saturated ring system confers stability and stereochemical control, making it a valuable intermediate in pharmaceutical synthesis and asymmetric catalysis. The compound’s defined stereochemistry (4aS,7aS) ensures consistent reactivity, particularly in the construction of chiral scaffolds for bioactive molecules. Its oxygen and nitrogen heteroatoms enhance solubility and coordination properties, facilitating applications in ligand design and medicinal chemistry. The strained yet stable framework also supports selective functionalization, enabling tailored modifications for target-oriented synthesis. This compound is particularly useful in the development of CNS-active agents and complex natural product analogs.
(4aS,7aS)-hexahydro-2H-[1,4]dioxino[2,3-c]pyrrole structure
1462360-17-3 structure
Product Name:(4aS,7aS)-hexahydro-2H-[1,4]dioxino[2,3-c]pyrrole
CAS No:1462360-17-3
MF:C6H11NO2
MW:129.157041788101
CID:5304110
Update Time:2026-03-10

(4aS,7aS)-hexahydro-2H-[1,4]dioxino[2,3-c]pyrrole Chemical and Physical Properties

Names and Identifiers

    • trans-Hexahydro-5H-[1,4]dioxino[2,3-c]pyrrole
    • AT11490
    • (4aS,7aS)-hexahydro-2H-[1,4]dioxino[2,3-c]pyrrole
    • (4aS,7aS)-Hexahydro-5H-[1,4]dioxino[2,3-c]pyrrole
    • rac-(4aR,7aR)-hexahydro-2H-[1,4]dioxino[2,3-c]pyrrole
    • Inchi: 1S/C6H11NO2/c1-2-9-6-4-7-3-5(6)8-1/h5-7H,1-4H2/t5-,6-/m0/s1
    • InChI Key: HGEIYKJSFPCMLX-WDSKDSINSA-N
    • SMILES: O1CCO[C@H]2CNC[C@H]12

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 95.2
  • XLogP3: -0.8
  • Topological Polar Surface Area: 30.5

(4aS,7aS)-hexahydro-2H-[1,4]dioxino[2,3-c]pyrrole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ2106-100MG
(4aS,7aS)-hexahydro-2H-[1,4]dioxino[2,3-c]pyrrole
1462360-17-3 95%
100MG
¥ 1,603.00 2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ2106-250MG
(4aS,7aS)-hexahydro-2H-[1,4]dioxino[2,3-c]pyrrole
1462360-17-3 95%
250MG
¥ 2,560.00 2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ2106-500MG
(4aS,7aS)-hexahydro-2H-[1,4]dioxino[2,3-c]pyrrole
1462360-17-3 95%
500MG
¥ 4,270.00 2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ2106-1G
(4aS,7aS)-hexahydro-2H-[1,4]dioxino[2,3-c]pyrrole
1462360-17-3 95%
1g
¥ 6,402.00 2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ2106-5G
(4aS,7aS)-hexahydro-2H-[1,4]dioxino[2,3-c]pyrrole
1462360-17-3 95%
5g
¥ 19,206.00 2023-03-31
Ambeed
A426547-1g
(4aS,7aS)-Hexahydro-5H-[1,4]dioxino[2,3-c]pyrrole
1462360-17-3 98%
1g
$941.0 2024-04-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ2106-100mg
(4aS,7aS)-hexahydro-2H-[1,4]dioxino[2,3-c]pyrrole
1462360-17-3 95%
100mg
¥1604.0 2024-04-24
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ2106-250mg
(4aS,7aS)-hexahydro-2H-[1,4]dioxino[2,3-c]pyrrole
1462360-17-3 95%
250mg
¥2561.0 2024-04-24
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ2106-500mg
(4aS,7aS)-hexahydro-2H-[1,4]dioxino[2,3-c]pyrrole
1462360-17-3 95%
500mg
¥4269.0 2024-04-24
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ2106-1g
(4aS,7aS)-hexahydro-2H-[1,4]dioxino[2,3-c]pyrrole
1462360-17-3 95%
1g
¥6402.0 2024-04-24

Additional information on (4aS,7aS)-hexahydro-2H-[1,4]dioxino[2,3-c]pyrrole

(4aS,7aS)-hexahydro-2H-[1,4]dioxino[2,3-c]pyrrole and Its Significance in Modern Chemical Biology

The compound with the CAS number 1462360-17-3 represents a fascinating molecule in the realm of chemical biology, specifically categorized under the structural motif of (4aS,7aS)-hexahydro-2H-[1,4]dioxino[2,3-c]pyrrole. This intricate bicyclic scaffold, characterized by its unique stereochemistry and heterocyclic arrangement, has garnered significant attention due to its potential applications in pharmaceutical research and drug development. The stereochemical configuration at the 4a and 7a positions plays a crucial role in determining its biological activity, making it a subject of intense study among medicinal chemists.

In recent years, the exploration of oxygen-containing heterocycles has opened new avenues in the design of bioactive molecules. The dioxino[2,3-c]pyrrole core is particularly intriguing because it combines the structural features of a dioxin ring with a pyrrole moiety, creating a system with both electronic and steric properties that can be fine-tuned for specific biological targets. This compound exemplifies how structural complexity can be leveraged to develop novel pharmacophores with tailored functionalities.

One of the most compelling aspects of (4aS,7aS)-hexahydro-2H-[1,4]dioxino[2,3-c]pyrrole is its potential as a scaffold for drug discovery. The presence of both aromatic and aliphatic rings in its structure allows for diverse interactions with biological targets. For instance, the oxygen atoms in the dioxin ring can engage in hydrogen bonding or form π-stacking interactions with amino acid residues in proteins, while the hydrophobic hexahydro portion can interact with hydrophobic pockets. This dual nature makes it an attractive candidate for designing molecules that can modulate protein-protein interactions or enzyme activities.

Recent studies have highlighted the importance of stereochemistry in determining the efficacy of bioactive molecules. The (4aS,7aS) configuration of this compound is not arbitrary; it has been carefully selected based on computational modeling and experimental data that suggest this specific arrangement optimizes binding affinity to potential therapeutic targets. The use of chiral auxiliaries or asymmetric synthesis methods has enabled researchers to produce enantiomerically pure forms of this compound, which is essential for evaluating its pharmacological properties without interference from racemic impurities.

The applications of this compound extend beyond traditional pharmaceuticals. In chemical biology, it serves as a valuable tool for studying molecular recognition processes. Its well-defined structure allows researchers to probe how different functional groups contribute to binding affinity and selectivity. By systematically modifying various parts of the molecule—such as introducing different substituents on the pyrrole ring or altering the length of the hexahydro side chain—scientists can gain insights into the principles governing molecular interactions at a fundamental level.

Moreover, the synthesis of (4aS,7aS)-hexahydro-2H-[1,4]dioxino[2,3-c]pyrrole has been refined through advances in synthetic methodology. Modern techniques such as transition-metal-catalyzed reactions and organometallic chemistry have made it possible to construct complex heterocyclic frameworks with high efficiency and precision. These methods not only facilitate access to this particular compound but also provide a versatile toolkit for creating related derivatives with modified biological activities.

The potential therapeutic applications of this compound are still being explored, but preliminary findings suggest that it may have utility in treating various diseases by modulating key biological pathways. For example, its ability to interact with both hydrophobic and polar regions of proteins makes it a candidate for developing inhibitors targeting enzyme cascades involved in inflammation or cancer progression. Additionally, its unique structural features could make it effective against drug-resistant pathogens that have evolved mechanisms to evade traditional treatments.

In conclusion, (4aS,7aS)-hexahydro-2H-[1,4]dioxino[2,3-c]pyrrole, identified by CAS number 1462360-17-3, represents a promising entity in chemical biology with significant implications for drug discovery and molecular research. Its complex stereochemistry and versatile structural framework offer opportunities for developing novel therapeutic agents targeting diverse diseases. As synthetic chemistry continues to evolve and our understanding of molecular interactions deepens, compounds like this one will undoubtedly play an increasingly important role in advancing medical science.

Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd